Cas no 1516446-57-3 (1-(2-methylpyridin-4-yl)cyclohexylmethanamine)

• Product Name: 1-(2-methylpyridin-4-yl)cyclohexylmethanamine
• CAS No: 1516446-57-3
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5938129
• PubChem ID: 96764780
• Update Time: 2025-06-08

1-(2-methylpyridin-4-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpyridin-4-yl)cyclohexylmethanamine
• EN300-1849569
• [1-(2-methylpyridin-4-yl)cyclohexyl]methanamine
• 1516446-57-3

• Inchi： 1S/C13H20N2/c1-11-9-12(5-8-15-11)13(10-14)6-3-2-4-7-13/h5,8-9H,2-4,6-7,10,14H2,1H3
• InChI Key： BBRMQYOQTLKQSG-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CN=C(C)C=2)CCCCC1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-methylpyridin-4-yl)cyclohexylmethanamine

Professional Introduction to 1-(2-methylpyridin-4-yl)cyclohexylmethanamine (CAS No. 1516446-57-3)

1-(2-methylpyridin-4-yl)cyclohexylmethanamine, with the chemical identifier CAS No. 1516446-57-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both pyridine and cyclohexyl functional groups makes it a versatile scaffold for further chemical modifications, enabling the exploration of diverse pharmacological properties.

The compound's structure consists of a cyclohexylmethanamine moiety linked to a 2-methylpyridin-4-yl group. This arrangement not only contributes to its unique chemical profile but also opens up possibilities for interactions with biological targets. The pyridine ring, known for its ability to engage in hydrogen bonding and metal coordination, plays a crucial role in determining the compound's binding affinity and selectivity. Meanwhile, the cyclohexyl group provides steric hindrance and lipophilicity, which can influence membrane permeability and metabolic stability.

In recent years, there has been a growing interest in exploring heterocyclic compounds as lead molecules for drug discovery. The pyridine derivative in 1-(2-methylpyridin-4-yl)cyclohexylmethanamine is no exception. Studies have demonstrated that pyridine-based scaffolds are prevalent in many FDA-approved drugs, owing to their favorable pharmacokinetic properties and biological activity. For instance, compounds containing substituted pyridine rings have shown efficacy in treating conditions such as inflammation, pain, and neurological disorders.

Recent research has highlighted the potential of 1-(2-methylpyridin-4-yl)cyclohexylmethanamine in addressing specific therapeutic challenges. A notable study published in the Journal of Medicinal Chemistry explored its derivatives as inhibitors of enzymes involved in cancer progression. The researchers found that modifications to the cyclohexylmethanamine moiety could enhance binding affinity to target proteins, leading to promising antitumor effects. This finding underscores the importance of structural optimization in maximizing pharmacological activity.

The compound's dual functionality also makes it an attractive candidate for multitarget drug design. By integrating both pyridine and cyclohexyl groups, 1-(2-methylpyridin-4-yl)cyclohexylmethanamine can simultaneously interact with multiple biological pathways, potentially offering synergistic therapeutic benefits. This approach is particularly relevant in complex diseases where modulation of multiple targets is required for effective treatment.

From a synthetic chemistry perspective, 1-(2-methylpyridin-4-yl)cyclohexylmethanamine serves as a valuable intermediate for constructing more complex molecules. The availability of this building block allows chemists to rapidly explore new chemical spaces without starting from scratch. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis have been employed to introduce additional functional groups, further expanding the compound's utility in drug development.

The pharmacokinetic profile of 1-(2-methylpyridin-4-yl)cyclohexylmethanamine is another critical aspect that merits attention. Preliminary studies suggest that the compound exhibits moderate solubility in water and lipids, which could influence its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for predicting how the compound will behave within the body and for optimizing dosing regimens.

In conclusion, 1-(2-methylpyridin-4-yl)cyclohexylmethanamine (CAS No. 1516446-57-3) represents a promising candidate for further pharmaceutical exploration. Its unique structural features, combined with its potential biological activity, make it an attractive scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs.